Cas no 1559-34-8 (Butoxytetraglycol)

• Product Name: Butoxytetraglycol
• CAS No: 1559-34-8
• MF: C₁₂H₂₆O₅
• MW: 250.331844806671
• CID: 175725
• Update Time: 2026-05-14

Butoxytetraglycol Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxahexadecan-1-ol
• 2-[2-[2-(2-butoxyethoxy)ethoxy]ethoxy]ethanol
• 2-(2-(2-Butoxy-ethoxy)-ethoxy)-ethoxy)ethanol
• Tetraethylene glycol, butyl ether
• Tetraethylene glycol, monobutyl ether
• 2-(2-(2-(2-Butoxyethoxy)ethoxy)ethoxy)ethanol
• Butysenol 40
• Tetraethylene glycol monobutyl ether
• Butoxytetraglycol

• Inchi： InChI=1S/C12H26O5/c1-2-3-5-14-7-9-16-11-12-17-10-8-15-6-4-13/h13H,2-12H2,1H3
• InChI Key： MXVMODFDROLTFD-UHFFFAOYSA-N
• SMILES： C(O)COCCOCCOCCOCCCC

Computed Properties

• Exact Mass: 250.17808
• Monoisotopic Mass: 250.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 14
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.2A^2

Experimental Properties

• Density: 1.003
• Boiling Point: -33°C
• Flash Point: 166°C o.c.
• Refractive Index: 1.442
• PSA: 57.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Butoxytetraglycol

Butoxytetraglycol: A Comprehensive Overview

Butoxytetraglycol, also known by its CAS number 1559-34-8, is a versatile chemical compound that has garnered significant attention in various industries due to its unique properties and wide-ranging applications. This compound, chemically described as a glycol ether, is characterized by its ability to act as a solvent, surfactant, and humectant, making it invaluable in fields such as pharmaceuticals, cosmetics, and industrial manufacturing.

The molecular structure of Butoxytetraglycol consists of a butoxy group attached to a tetraglycol backbone. This configuration imparts the compound with excellent solvating power and the ability to form stable emulsions, which are critical in many industrial processes. Recent studies have highlighted its potential in enhancing the bioavailability of drugs when used as a solvent in pharmaceutical formulations, a finding that underscores its importance in modern medicine.

In the realm of cosmetics, Butoxytetraglycol is prized for its humectant properties, which help retain moisture in skincare products. This characteristic has led to its inclusion in various moisturizers and anti-aging products, contributing to the overall efficacy of these formulations. Moreover, its role as a surfactant enhances the spreadability and absorption of cosmetic products, making it a favorite among formulators.

From an environmental standpoint, researchers have been exploring the biodegradability of Butoxytetraglycol. Recent findings suggest that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This is particularly relevant as industries increasingly prioritize sustainable practices and eco-friendly chemical solutions.

The versatility of Butoxytetraglycol extends into industrial applications, where it serves as an effective solvent in cleaning agents and degreasers. Its ability to dissolve both polar and non-polar substances makes it indispensable in various manufacturing processes. Additionally, its use in ink formulations has been explored for its capacity to improve print quality and durability.

Recent advancements in nanotechnology have also brought Butoxytetraglycol into focus. Studies indicate that it can be employed as a stabilizing agent for nanoparticles, enhancing their dispersion and preventing aggregation. This property opens new avenues for its application in drug delivery systems and advanced materials science.

In conclusion, Butoxytetraglycol (CAS No. 1559-34-8) stands out as a multifaceted compound with applications spanning across numerous industries. Its unique chemical properties, coupled with recent research findings, position it as a key ingredient in innovative solutions across pharmaceuticals, cosmetics, and industrial manufacturing. As scientific understanding of this compound deepens, its role in advancing technological and medical frontiers is expected to grow significantly.